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Compound of Interest

Compound Name: Glycinamide hydrochloride

Cat. No.: B555832 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential, immediate safety and logistical information for the proper

disposal of glycinamide hydrochloride, ensuring compliance and minimizing risk.

Hazard Profile and Safety Recommendations
According to multiple safety data sheets (SDS), glycinamide hydrochloride is generally not

classified as a hazardous substance.[1][2][3] However, some suppliers indicate that it may

cause skin irritation, serious eye irritation, and respiratory irritation.[4][5] Given the potential for

mild irritation, appropriate personal protective equipment (PPE), including safety glasses and

gloves, should be worn when handling this compound.
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Safety and Handling Recommendations

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face

protection.[4]

Engineering Controls Use only outdoors or in a well-ventilated area.[4]

Hygiene Measures
Wash hands thoroughly after handling.[2][4]

Avoid breathing dust.[2][4]

First Aid (In Case of Exposure)

Skin Contact Wash with plenty of soap and water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Inhalation
Remove person to fresh air and keep

comfortable for breathing.[4]

Ingestion
Rinse mouth. Call a doctor if you feel unwell.[1]

[3]

Disposal Protocol
The primary guideline for the disposal of glycinamide hydrochloride is to adhere to all

national and local regulations.[2] It is imperative to prevent the entry of this chemical into

drains, waterways, or the soil.[1][3][4]

Key Disposal Steps:

Container Management: Keep the chemical in its original container. Do not mix it with other

waste materials.[2]

Waste Collection: For spills, mechanically collect the solid material (e.g., sweep or vacuum)

and place it into a suitable, labeled container for disposal.[1][3][4]

Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant.[4][6] If you are unsure of the appropriate disposal facility, consult with a local
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environmental health and safety (EHS) specialist or a licensed waste disposal company.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of glycinamide hydrochloride.
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Preparation & Assessment

Containment & Collection

Final Disposal

Start: Glycinamide Hydrochloride for Disposal

Assess Hazards
(Consult SDS)

Don Appropriate PPE
(Gloves, Eye Protection)

Is it in its original container?

Transfer to a suitable,
labeled disposal container

No

Clean up spill (if any)
Take up mechanically

Yes

Consult Local Regulations &
Contact Approved Waste Disposal Plant

Arrange for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of glycinamide hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b555832?utm_src=pdf-body-img
https://www.benchchem.com/product/b555832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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